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Compound of Interest

Compound Name:
Chlorpromazine N-Oxide Maleic

Acid Salt

CAS No.: 18683-80-2

Cat. No.: B571473

Get Quote

Compound Identity:

Target: Chlorpromazine N-Oxide Maleate

Role: Primary oxidative metabolite of Chlorpromazine (CPZ).

Critical Hazard: High photosensitivity and thermal instability (N-oxide reduction).

Module 1: Critical Storage Parameters
The stability of Chlorpromazine N-Oxide Maleate hinges on three variables: Photolysis,

Hygroscopicity, and Redox Potential. The N-oxide moiety is thermodynamically less stable than

the parent amine, prone to both deoxygenation (reverting to CPZ) and rearrangement.

1. Solid State Storage (Lyophilized/Powder)
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Parameter Specification Scientific Rationale

Temperature -20°C (± 5°C)

Slows kinetic degradation.

While 2-8°C is acceptable for

shipping, long-term stability

requires freezing to inhibit

spontaneous rearrangement.

Container Amber Glass (Class 1)

CRITICAL: Phenothiazines

undergo rapid photo-oxidation

to sulfoxides (pink/violet

discoloration) upon UV/Vis

exposure.

Atmosphere Inert Gas (Argon/N₂)

Displaces oxygen and

moisture. The maleate salt is

hygroscopic; moisture

facilitates hydrolysis and lattice

collapse.

Desiccant Silica Gel / Sieve

Essential to maintain the

anhydrous state of the salt

form.

2. Stock Solution Storage
Solvent of Choice:DMSO (Dimethyl Sulfoxide).

Why: DMSO offers excellent solubility for maleate salts and, unlike water, prevents

hydrolytic degradation. It also freezes at high viscosity, limiting molecular mobility.

Avoid: Methanol (acidified methanol can promote N-oxide reduction) and Water (prone to

bacterial growth and pH instability).

Temperature:-80°C is recommended for solutions to prevent "gradual drift" (slow reduction to

parent compound).

Shelf Life: Discard reconstituted solutions after 3 months even at -80°C. N-oxides are

notoriously unstable in solution.
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Module 2: Troubleshooting & FAQs
Q1: My colorless stock solution has turned pink/violet. Is it still usable?

Verdict:Discard immediately.

Technical Root Cause: This indicates Photo-oxidation. The phenothiazine ring has oxidized

to form a radical cation or sulfoxide species.[1] This reaction is irreversible and alters the

mass/charge ratio (m/z), invalidating LC-MS quantitation.

Prevention: Use amber vials and work under low-light conditions (sodium vapor lamps) if

possible.

Q2: I see a peak for Chlorpromazine (Parent) in my "pure" N-Oxide standard. Why?

Verdict: Likely In-Source Fragmentation or Thermal Reduction.

Troubleshooting:

LC-MS Source: N-oxides are thermally labile. High desolvation temperatures in the MS

source can strip the oxygen, creating a false positive for the parent drug. Lower the source

temperature.

Storage Reduction: If stored in protic solvents (methanol) or exposed to reducing agents,

the N-oxide chemically reduces back to the amine.

Q3: Can I use ultrasonic baths to dissolve the solid?

Verdict:Use with extreme caution.

Risk: Sonication generates local heat spots. Heat triggers the Cope Elimination or general

deoxygenation of N-oxides.

Protocol: Vortex gently. If sonication is necessary, use an ice bath and limit to 5-second

bursts.

Q4: The Certificate of Analysis mentions "Maleate," but I need the free base weight.
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Calculation: You must apply a correction factor.

Ensure you account for the stoichiometry (usually 1:1, but check the specific batch CoA).

Module 3: Stock Solution Preparation Protocol
Objective: Create a 10 mM Stock Solution in DMSO with maximum stability.

Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening.

(Prevents condensation on the hygroscopic salt).

Weighing: Weigh the specific amount of Chlorpromazine N-Oxide Maleate into an Amber

volumetric flask.

Note: Perform quickly to minimize light exposure.

Solvation: Add DMSO (Anhydrous, ≥99.9%).

Fill to 80% volume.

Vortex gently until fully dissolved.

Dilute to volume.

Aliquoting: Immediately dispense into single-use amber HPLC vials or cryovials (e.g., 100 µL

aliquots).

Why: Freeze-thaw cycles destroy N-oxides. Single-use aliquots eliminate this risk.

Overlay: Gently purge the headspace of each vial with Argon or Nitrogen gas before

capping.

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Module 4: Visualization of Stability & Degradation
Diagram 1: The Degradation Cascade
This diagram illustrates the two primary enemies of Chlorpromazine N-Oxide: Light (Photo-

oxidation) and Heat/Reduction (Deoxygenation).
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Degradation Triggers
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Avoid: Sunlight, >25°C, Acidic Methanol
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Caption: Degradation pathways showing the divergence between photo-oxidation (color

change) and deoxygenation (reversion to parent).

Diagram 2: Lifecycle Workflow
Standard Operating Procedure (SOP) logic for handling the compound upon receipt.
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Caption: Decision matrix for handling Chlorpromazine N-Oxide Maleate from receipt to long-

term bio-banking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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